Cas no 51985-06-9 (Phenol, 3-(1-methylethenyl)-)

Phenol, 3-(1-methylethenyl)- structure
Phenol, 3-(1-methylethenyl)- structure
Product Name:Phenol, 3-(1-methylethenyl)-
CAS No:51985-06-9
MF:C9H10O
MW:134.175102710724
CID:360932
PubChem ID:13536154
Update Time:2025-04-19

Phenol, 3-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-(1-methylethenyl)-
    • 3-Isopropenylphenol
    • 3-prop-1-en-2-ylphenol
    • SCHEMBL206107
    • m-isopropenylphenol
    • 3-(Prop-1-en-2-yl)phenol
    • 51985-06-9
    • REWLXMVGEZMKSG-UHFFFAOYSA-N
    • DTXSID10543190
    • Inchi: 1S/C9H10O/c1-7(2)8-4-3-5-9(10)6-8/h3-6,10H,1H2,2H3
    • InChI Key: REWLXMVGEZMKSG-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C(=C)C

Computed Properties

  • Exact Mass: 134.0732
  • Monoisotopic Mass: 134.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Phenol, 3-(1-methylethenyl)- Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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¥28000.00 2024-05-10
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